Cas no 13351-91-2 (9H-Imidazo[1,2-a]purin-9-one,3,4,6,7-tetrahydro-6,7-dihydroxy-3-b-D-ribofuranosyl- (7CI,8CI,9CI))

• Product Name: 9H-Imidazo[1,2-a]purin-9-one,3,4,6,7-tetrahydro-6,7-dihydroxy-3-b-D-ribofuranosyl- (7CI,8CI,9CI)
• CAS No: 13351-91-2
• MF: C₁₂H₁₅N₅O₇
• MW: 341.276802301407
• CID: 195164
• PubChem ID: 128866
• Update Time: 2025-04-19

9H-Imidazo[1,2-a]purin-9-one,3,4,6,7-tetrahydro-6,7-dihydroxy-3-b-D-ribofuranosyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Imidazo[1,2-a]purin-9-one,3,4,6,7-tetrahydro-6,7-dihydroxy-3-b-D-ribofuranosyl- (7CI,8CI,9CI)
• 3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,7-dihydroxy-6,7-dihydro-4H-imidazo[1,2-a]purin-9-one
• misonidazole-guanosine product
• 6,7-dihydroxy-3-beta-D-ribofuranosyl-3,4,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one
• 9H-Imidazo(1,2-a)purin-9-one, 3,5,6,7-tetrahydro-6,7-dihydroxy-3-beta-D-ribofuranosyl-
• 6,7-Dihydroxy-3-pentofuranosyl-3,5,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one
• 13351-91-2
• 3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,7-dihydroxy-6,7-dihydro-5H-imidazo[1,2-a]purin-9-one
• DTXSID50928169

• Inchi： 1S/C12H15N5O7/c18-1-3-5(19)6(20)11(24-3)16-2-13-4-7(16)14-12-15-8(21)10(23)17(12)9(4)22/h2-3,5-6,8,10-11,18-21,23H,1H2,(H,14,15)/t3-,5-,6-,8?,10?,11-/m1/s1
• InChI Key： YWKFWNPQYNRMKR-XNSWJEGQSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N3C(=NC1=2)NC(C3O)O)=O)O)O

Computed Properties

• Exact Mass: 341.09714783g/mol
• Monoisotopic Mass: 341.09714783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 173Ų